Cas no 54788-38-4 (2-Chloro-4-methoxy-1-methylbenzene)

• Product Name: 2-Chloro-4-methoxy-1-methylbenzene
• CAS No: 54788-38-4
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD00087376
• CID: 56647
• PubChem ID: 354333927
• Update Time: 2025-10-31

2-Chloro-4-methoxy-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-1-methylbenzene
• 2-Chloro-4-Methoxytoluene
• 3-Chloro-4-methylanisole
• 2-Chlor-4-methoxy-1-methyl-benzol
• 2-chloro-4-methoxy-1-methyl-benzene
• 3-Chlor-4-methyl-anisol
• Benzene,2-chloro-4-methoxy-1-methyl
• Benzene, 2-chloro-4-methoxy-1-methyl
• Benzene, 2-chloro-4-methoxy-1-methyl-
• PubChem4101
• KSC602K7P
• ZMZVVVASCILFJL-UHFFFAOYSA-N
• EBD49690
• STL554483
• BBL100689
• RP22068
• AS02808
• VZ24255
• Benzene,2-chloro-4-methoxy-1-methyl-
• AS04
• AMY21836
• J-512243
• FT-0601293
• CS-0153550
• ethyl 4-(5'-(4-(diphenylamino)phenyl)-[2,2'-bithiophen]-5-yl)cyclohexa-1,3-dienecarboxylate
• TS-02083
• 54788-38-4
• F20931
• SCHEMBL2205828
• SY031465
• MFCD00087376
• C3190
• AKOS001224144
• DTXSID80426249
• A19912
• EN300-24284
• 2-Chloro-4-Methoxy-1-Methyl Benzene
• AC-22515
• 2-Chloro-4-methoxy-1-methylbenzene,99%
• DB-006056

• MDL： MFCD00087376
• Inchi： 1S/C8H9ClO/c1-6-3-4-7(10-2)5-8(6)9/h3-5H,1-2H3
• InChI Key： ZMZVVVASCILFJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)OC

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.105
• Boiling Point: 213°C(lit.)
• Flash Point: 76°C/2mm
• Refractive Index: 1.5340
• PSA: 9.23000
• LogP: 2.65700

2-Chloro-4-methoxy-1-methylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Chloro-4-methoxy-1-methylbenzene

Introduction to 2-Chloro-4-methoxy-1-methylbenzene (CAS No. 54788-38-4)

2-Chloro-4-methoxy-1-methylbenzene, with the CAS number 54788-38-4, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a chloro substituent, a methoxy group, and a methyl group attached to the benzene ring. These functional groups contribute to its diverse reactivity and potential applications in various scientific and industrial processes.

The molecular formula of 2-Chloro-4-methoxy-1-methylbenzene is C₉H₁₁OCl, and its molecular weight is approximately 166.63 g/mol. The compound is typically a colorless liquid with a characteristic aromatic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of chemical synthesis, 2-Chloro-4-methoxy-1-methylbenzene serves as an important intermediate for the preparation of more complex organic molecules. Its reactivity is primarily driven by the presence of the chloro and methoxy groups, which can undergo various substitution and elimination reactions. For instance, the chloro group can be readily replaced by other functional groups through nucleophilic substitution reactions, making it a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Recent research has highlighted the potential of 2-Chloro-4-methoxy-1-methylbenzene in the development of novel pharmaceuticals. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-Chloro-4-methoxy-1-methylbenzene demonstrated significant inhibition of cancer cell growth in vitro. This finding underscores the compound's potential as a lead molecule for drug discovery and development.

In addition to its pharmaceutical applications, 2-Chloro-4-methoxy-1-methylbenzene has also found use in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials such as polymers and coatings. Research in this area has focused on developing materials with enhanced mechanical strength, thermal stability, and optical properties. For instance, a study published in the Journal of Polymer Science demonstrated that copolymers containing 2-Chloro-4-methoxy-1-methylbenzene units exhibited improved thermal stability and mechanical performance compared to conventional polymers.

The environmental impact of 2-Chloro-4-methoxy-1-methylbenzene is another area of active research. While the compound itself is not classified as hazardous or toxic under current regulations, its production and use must be carefully managed to minimize environmental risks. Studies have shown that proper disposal methods and waste management practices can significantly reduce the potential for environmental contamination. Additionally, efforts are underway to develop more sustainable synthetic routes for producing 2-Chloro-4-methoxy-1-methylbenzene, with a focus on reducing energy consumption and waste generation.

In conclusion, 2-Chloro-4-methoxy-1-methylbenzene (CAS No. 54788-38-4) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an invaluable intermediate for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in various scientific disciplines.